Cas no 946258-48-6 (ethyl 4-{2-2-(2-oxo-1,2-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetamido}piperidine-1-carboxylate)

• Product Name: ethyl 4-{2-2-(2-oxo-1,2-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetamido}piperidine-1-carboxylate
• CAS No: 946258-48-6
• MF: C₁₉H₂₃N₅O₅S
• MW: 433.481422662735
• CID: 6338901
• PubChem ID: 16881579
• Update Time: 2025-06-12

ethyl 4-{2-2-(2-oxo-1,2-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetamido}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{2-2-(2-oxo-1,2-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetamido}piperidine-1-carboxylate
• ethyl 4-(2-(2-(2-oxo-1,2-dihydropyridine-3-carboxamido)thiazol-4-yl)acetamido)piperidine-1-carboxylate
• VU0628412-1
• ethyl 4-[[2-[2-[(2-oxo-1H-pyridine-3-carbonyl)amino]-1,3-thiazol-4-yl]acetyl]amino]piperidine-1-carboxylate
• F5008-0239
• 946258-48-6
• AKOS024488286

• Inchi： 1S/C19H23N5O5S/c1-2-29-19(28)24-8-5-12(6-9-24)21-15(25)10-13-11-30-18(22-13)23-17(27)14-4-3-7-20-16(14)26/h3-4,7,11-12H,2,5-6,8-10H2,1H3,(H,20,26)(H,21,25)(H,22,23,27)
• InChI Key： ILUDMNFJLURDFS-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CNC2=O)=O)=NC(=C1)CC(NC1CCN(C(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 433.14199002g/mol
• Monoisotopic Mass: 433.14199002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 158Ų

Additional information on ethyl 4-{2-2-(2-oxo-1,2-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetamido}piperidine-1-carboxylate

Research Brief on Ethyl 4-{2-2-(2-oxo-1,2-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetamido}piperidine-1-carboxylate (CAS: 946258-48-6)

Ethyl 4-{2-2-(2-oxo-1,2-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetamido}piperidine-1-carboxylate (CAS: 946258-48-6) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of targeting specific enzymes or pathways involved in disease pathogenesis.

The compound features a unique structural scaffold combining a piperidine carboxylate moiety with a thiazole-acetamido linker and a 2-oxo-1,2-dihydropyridine-3-amido group. This intricate architecture suggests potential interactions with biological targets such as kinases, proteases, or other regulatory proteins. Recent synthetic efforts have optimized the yield and purity of this compound, enabling more detailed pharmacological evaluations.

Preliminary in vitro studies have demonstrated promising activity of ethyl 4-{2-2-(2-oxo-1,2-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetamido}piperidine-1-carboxylate against certain cancer cell lines, with IC50 values in the low micromolar range. Mechanistic investigations suggest that the compound may modulate key signaling pathways involved in cell proliferation and survival. Additionally, its potential as an anti-inflammatory agent is being explored, given the structural similarity to known bioactive molecules targeting inflammatory mediators.

Recent advancements in structure-activity relationship (SAR) studies have identified critical functional groups responsible for the compound's biological activity. Modifications to the thiazole ring or the pyridone moiety have shown significant impacts on potency and selectivity. These findings are guiding the design of next-generation derivatives with improved pharmacokinetic properties.

Pharmacokinetic evaluations in animal models have revealed moderate oral bioavailability and acceptable metabolic stability for ethyl 4-{2-2-(2-oxo-1,2-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetamido}piperidine-1-carboxylate. However, challenges remain in optimizing its tissue distribution and minimizing potential off-target effects. Current research is focusing on prodrug strategies and formulation approaches to enhance its therapeutic index.

The compound's mechanism of action appears to involve multiple targets, as evidenced by proteomic and transcriptomic analyses. This polypharmacological profile may offer advantages in complex diseases but also presents challenges in understanding its precise therapeutic effects. Ongoing studies are employing computational modeling and crystallography to elucidate its binding modes with potential target proteins.

In conclusion, ethyl 4-{2-2-(2-oxo-1,2-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetamido}piperidine-1-carboxylate represents a promising lead compound with diverse therapeutic potential. Continued research efforts are warranted to fully characterize its biological activities, optimize its drug-like properties, and evaluate its efficacy in relevant disease models. The compound's unique chemical structure and preliminary biological data position it as an interesting candidate for further development in targeted therapy approaches.